Cas no 299165-24-5 (3-amino-3-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 299165-24-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD01250834
• CID: 67525
• PubChem ID: 5146563
• Update Time: 2025-11-06

3-amino-3-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid
• 3-AMINO-3-(2-TRIFLUOROMETHYL-PHENYL)PROPIONIC ACID
• 3-Amino-3-(2-trifluoromethyl-phenyl)-propionic acid
• AC1NOZ2Z
• ACMC-209oyz
• Enamine_000659
• zlchem 572
• 3-amino-3-[2-(trifluoromethyl)phenyl]propanoic acid
• 3-Amino-3-[2-(trifluoromethyl)phenyl]propionic Acid
• H-b-phe(2-CF3)-OH
• ZLD0010
• HMS1395N21
• AB08426
• VZ26264
• SY044914
• AK139912
• 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid
• Benzenepropanoic acid, b-amino-2-(trifluoromethyl)-
• AB17803
• FT-0659302
• MFCD01250834
• Z56775565
• A820107
• 299165-24-5
• AB17736
• (R)-3-Amino-3-(2-trifluoromethylphenyl)propionic acid
• CS-0156700
• ETHOXYCARBONYLMETHYLPHENYLACETATE
• Boc-S-3-Aminoisobutyricacid
• AS-68721
• 3-azanyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
• EN300-1931723
• AKOS017268653
• AKOS000190728
• 3-Amino-3-[2-(trifluoromethyl)phenyl]propionicAcid
• A50441
• SR-01000027296
• 2-TRIFLUOROMETHYL-DL-B-PHENYLALANINE
• SR-01000027296-1
• DTXSID80408762
• MXKROQQTKYAUJB-UHFFFAOYSA-N
• (S)-3-Amino-3-(2-trifluoromethylphenyl)propionic acid

• MDL： MFCD01250834
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-4-2-1-3-6(7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)
• InChI Key： MXKROQQTKYAUJB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 233.0664
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.361
• Boiling Point: 308.7 ℃ at 760 mmHg
• Flash Point: 308.7 °C at 760 mmHg
• Refractive Index: 1.501
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid

Introduction to 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid (CAS No. 299165-24-5)

3-amino-3-2-(trifluoromethyl)phenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 299165-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both amino and carboxylic acid functional groups, coupled with a phenyl ring substituted with a trifluoromethyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid consists of a propanoic acid backbone modified with an amino group at the third carbon position and a phenyl ring attached to the second carbon, which is further substituted with a trifluoromethyl group. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The trifluoromethyl group, in particular, has been extensively studied for its ability to increase lipophilicity, improve binding affinity, and extend the half-life of drugs. This has led to its incorporation into numerous clinical candidates across various therapeutic areas, including oncology, immunology, and anti-inflammatory treatments.

3-amino-3-2-(trifluoromethyl)phenylpropanoic acid represents an interesting example of how structural modifications can lead to the discovery of new pharmacophores. The combination of an amino group and a carboxylic acid group provides potential for salt formation and interaction with biological targets such as enzymes and receptors. Additionally, the phenyl ring with a trifluoromethyl substitution offers opportunities for selective binding and improved drug-like properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The amino group can serve as a hydrogen bond acceptor or donor, while the carboxylic acid group can participate in ionic interactions, facilitating binding to specific biological targets. Furthermore, the presence of the trifluoromethyl group can enhance hydrophobic interactions, improving overall binding affinity.

Recent studies have begun to explore the pharmacological potential of derivatives of 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid. For instance, researchers have investigated analogs that modify the position or type of substitution on the phenyl ring to optimize biological activity. These studies have revealed that subtle changes in structure can significantly impact potency and selectivity, highlighting the importance of careful molecular design.

The synthesis of 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid presents both challenges and opportunities for synthetic chemists. The key steps involve introducing the amino group at the third carbon position and attaching the phenyl ring with a trifluoromethyl substitution. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity.

In addition to its potential as an inhibitor, 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid may also serve as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to create libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic fluorination has led to significant advances in therapeutic development. As such, compounds like 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid are likely to remain at the forefront of pharmaceutical innovation.

In conclusion, 3-amino-3-2-(trifluoromethyl)phenylpropanoic acid (CAS No. 299165-24-5) is a structurally unique compound with promising applications in medicinal chemistry and drug development. Its combination of functional groups and substitution patterns makes it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs.